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Compound of Interest

Compound Name: 3-Oxo-5,6-dehydrosuberyl-CoA

Cat. No.: B15550108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 3-Oxo-5,6-dehydrosuberyl-CoA, a derivative of coenzyme A.[1] Given the absence of a

specific Safety Data Sheet (SDS), this guidance is based on the chemical properties of

analogous compounds, such as CoA esters and α,β-unsaturated ketones.

Chemical and Physical Properties
A summary of the computed properties for 3-Oxo-5,6-dehydrosuberyl-CoA is provided below.

This data is essential for understanding the compound's behavior and potential hazards.

Property Value Source

Molecular Formula C₂₉H₄₄N₇O₂₀P₃S PubChem[2]

Molecular Weight 935.7 g/mol PubChem[2]

XLogP3 -5.7 PubChem[2]

Exact Mass 935.15746899 Da PubChem[2]

Personal Protective Equipment (PPE)
A comprehensive hazard assessment is critical to determine the appropriate PPE.[3] The

following table outlines the minimum recommended PPE for handling 3-Oxo-5,6-
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dehydrosuberyl-CoA in a laboratory setting.
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Protection Type Minimum Requirement
Rationale and Best
Practices

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

incidental splashes. For tasks

with a higher risk of

contamination, consider a

disposable gown.

Eye and Face Protection
Safety Glasses with Side

Shields

Safety glasses are the

minimum requirement.[3] A

face shield should be worn in

conjunction with safety

goggles when there is a

significant splash hazard.[3]

Hand Protection Disposable Nitrile Gloves

Nitrile gloves provide limited

protection for incidental

contact and should be

removed immediately after a

known exposure.[3] For

extended handling or when

direct contact is likely, consider

double-gloving or using Silver

Shield gloves underneath

nitrile gloves.[3]

Respiratory Protection Not Generally Required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize inhalation exposure.

If aerosols may be generated

and a fume hood is not

available, a risk assessment

should be performed to

determine if a respirator is

necessary.
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Operational and Handling Plan
Adherence to a strict operational protocol is vital to ensure safety when working with 3-Oxo-
5,6-dehydrosuberyl-CoA.

Engineering Controls
Ventilation: All work with this compound, especially when in solution or if it is a volatile solid,

should be performed in a certified chemical fume hood to minimize the risk of inhalation.

Eyewash and Safety Shower: An accessible and operational eyewash station and safety

shower are mandatory in any laboratory where this chemical is handled.

Standard Operating Procedure
Preparation:

Designate a specific area for handling 3-Oxo-5,6-dehydrosuberyl-CoA.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Handling:

Wear all required PPE before handling the compound.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust or aerosols.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate the work area upon completion of the task.

Remove and dispose of gloves and any other contaminated disposable PPE as hazardous

waste.
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Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan
Proper disposal of 3-Oxo-5,6-dehydrosuberyl-CoA and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Collect any solid 3-Oxo-5,6-dehydrosuberyl-CoA waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, labeled hazardous

waste container.

Liquid Waste:

Solutions containing 3-Oxo-5,6-dehydrosuberyl-CoA should be collected in a separate,

labeled hazardous waste container.

Do not dispose of this compound down the drain.[4]

Sharps Waste:

Any needles or other sharps contaminated with this compound must be disposed of in a

designated sharps container.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-Oxo-5,6-dehydrosuberyl-CoA".

Storage: Store hazardous waste containers in a designated, secondary containment area

away from incompatible materials.

Collection: Arrange for the collection and disposal of the hazardous waste through your

institution's licensed waste contractor.[5]
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Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling 3-Oxo-
5,6-dehydrosuberyl-CoA.
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Start: 
Review Protocol & SDS

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Prepare Work Area
- Verify Fume Hood Operation

- Designate Handling Zone

Handle 3-Oxo-5,6-dehydrosuberyl-CoA
- Weighing
- Dissolving

- Reaction Setup

Decontaminate Work Area & Equipment

Segregate & Dispose of Waste
- Solid Waste
- Liquid Waste

- Sharps

Doff PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 3-Oxo-5,6-dehydrosuberyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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